1-(4-propyl-4H-1,2,4-triazol-3-yl)ethanamine

• CAS No.: 915922-43-9
• Molecular Formula: C7H14N4
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 1-(4-propyl-1,2,4-triazol-3-yl)ethanamine
• InChI: InChI=1S/C7H14N4/c1-3-4-11-5-9-10-7(11)6(2)8/h5-6H,3-4,8H2,1-2H3
• InChI Key: RULVBFSANFIEMN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=NN=C1C(C)N

Description

1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethanamine is a chemical compound that belongs to the class of triazoles. Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms. This particular compound is characterized by the presence of a propyl group attached to the triazole ring and an ethanamine group. It is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-propyl-4H-1,2,4-triazol-3-yl)ethanamine typically involves the reaction of 4-propyl-1H-1,2,4-triazole with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to facilitate the reaction. The reaction conditions, including temperature and pressure, are optimized to achieve the highest yield of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and solvents, and the reaction is carried out in large reactors. The product is then purified using techniques such as distillation or crystallization to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced forms.

Substitution: The ethanamine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethanamine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-propyl-4H-1,2,4-triazol-3-yl)ethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-(4-Isopropyl-4H-1,2,4-triazol-3-yl)ethanamine
• 1-(4-Cyclohexyl-4H-1,2,4-triazol-3-yl)methanamine
• 1-(4-Ethyl-4H-1,2,4-triazol-3-yl)ethanamine

Uniqueness

1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethanamine is unique due to the presence of the propyl group, which imparts specific chemical and physical properties. This uniqueness makes it suitable for certain applications where other similar compounds may not be as effective .